molecular formula C21H23N3O4S B2874326 4-(N,N-dimethylsulfamoyl)-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide CAS No. 1210686-56-8

4-(N,N-dimethylsulfamoyl)-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide

Cat. No. B2874326
CAS RN: 1210686-56-8
M. Wt: 413.49
InChI Key: COGDFEBXOVKERH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(N,N-dimethylsulfamoyl)-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide is a useful research compound. Its molecular formula is C21H23N3O4S and its molecular weight is 413.49. The purity is usually 95%.
BenchChem offers high-quality 4-(N,N-dimethylsulfamoyl)-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N,N-dimethylsulfamoyl)-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Synthesis

A study by Patil et al. (2011) focuses on the synthesis of polyamides containing quinoxaline moieties, which are structurally similar to the specified compound. The research demonstrates the potential of these polyamides for high-performance materials due to their excellent thermal stability and solubility in polar aprotic solvents. This suggests that the compound could be of interest in the development of new materials with enhanced properties (Patil, Sayyed, Mahanwar, Wadgaonkar, & Maldar, 2011).

Catalysis and Synthesis

Research by Yamato and Takeuchi (1982) on the synthesis of tetrahydropyrrolo[2,1-b]quinazoline-1,9-diones demonstrates the versatility of quinoline derivatives in chemical synthesis. This highlights the potential use of the specified compound in facilitating or undergoing chemical transformations, which could be useful in the synthesis of novel organic compounds (Yamato & Takeuchi, 1982).

Medicinal Chemistry

A study on quinoxalin-2-carboxamides reveals their potential as serotonin type-3 receptor antagonists, underscoring the therapeutic prospects of quinoline derivatives in drug development. This suggests that the specified compound might also possess biological activities worth exploring for pharmaceutical applications (Mahesh, Devadoss, Pandey, & Yadav, 2011).

Anticancer Research

Ghorab et al. (2008) report the synthesis of novel quinoline derivatives with potential anticancer and radioprotective properties. This indicates that the specified compound, by virtue of its structural features, may have applications in the development of anticancer agents, highlighting the compound's significance in medicinal chemistry research (Ghorab, Ragab, Noaman, Heiba, & El-Hossary, 2008).

properties

IUPAC Name

4-(dimethylsulfamoyl)-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N3O4S/c1-23(2)29(27,28)18-8-5-14(6-9-18)21(26)22-17-12-15-4-3-11-24-19(25)10-7-16(13-17)20(15)24/h5-6,8-9,12-13H,3-4,7,10-11H2,1-2H3,(H,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

COGDFEBXOVKERH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC3=C4C(=C2)CCC(=O)N4CCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

413.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(N,N-dimethylsulfamoyl)-N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.